N-Boc-2-bromopyrrole

Description

N-Boc-2-bromopyrrole is a chemical compound with the molecular formula C9H12BrNO2 and a molecular weight of 246.1 . It is also known by other names, including 1-Boc-2-bromo-1H-pyrrole, tert-butyl 2-bromopyrrole-1-carboxylate, and 2-Bromo-1H-pyrrole-1-carboxylic Acid 1,1-Dimethylethyl Ester . The compound consists of a pyrrole ring with a bromine atom at the 2-position and a tert-butoxycarbonyl (Boc) group attached to the nitrogen atom. N-Boc-2-bromopyrrole is often utilized as an intermediate in organic synthesis and medicinal chemistry. The bromine atom's reactivity allows for various modifications, leading to the creation of biologically active compounds.

Pyrrole itself is a heterocyclic aromatic organic compound, featuring a five-membered ring with the formula C4H4NH . Pyrrole is a colorless, volatile liquid that darkens when exposed to air and has a nutty odor . The aromaticity of pyrrole is characterized by the delocalization of the nitrogen atom's lone pair of electrons into the ring, which creates a 4n+2 aromatic system . N-Boc-2-bromopyrrole is soluble in organic solvents like chloroform, ethyl acetate, and hexane. Similar compounds include N-tert-Butoxycarbonyl-2-chloropyrrole, N-tert-Butoxycarbonyl-2-iodopyrrole and N-tert-Butoxycarbonyl-2-fluoropyrrole.

N-Boc-2-bromopyrrole has uses in scientific research, including serving as an intermediate in the synthesis of complex molecules, such as pharmaceuticals and natural products. It is also used in medicinal chemistry for developing new drugs and therapeutic agents because it can form diverse structural motifs. Furthermore, it has applications in material science for synthesizing materials with specific electronic or optical properties. Bromopyrrole compounds, including N-Boc-2-bromopyrrole, have demonstrated antineoplastic (anti-cancer) properties and have been shown to inhibit the proliferation of various human cancer cell lines. These compounds have also been investigated for their antimicrobial activity, showing activity against Gram-positive bacteria.

• CAS No.: 117657-37-1
• Product Name: N-Boc-2-bromopyrrole
• Molecular Formula: C9H12BrNO2
• Molecular Weight: 246.1 g/mol
• IUPAC Name: tert-butyl 2-bromopyrrole-1-carboxylate
• Standard InChI: InChI=1S/C9H12BrNO2/c1-9(2,3)13-8(12)11-6-4-5-7(11)10/h4-6H,1-3H3
• Standard InChIKey: HMQSOVFFDHSOMX-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1C=CC=C1Br
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC=C1Br
• Synonyms: 2-Bromo-1H-pyrrole-1-carboxylic Acid 1,1-Dimethylethyl Ester
• PubChem Compound: 545437
• Last Modified: Sep 16 2023